4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide

• Molecular Formula: C18H15ClFN3O
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 4-[(4-chloropyrazol-1-yl)methyl]-N-[(2-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C18H15ClFN3O/c19-16-10-22-23(12-16)11-13-5-7-14(8-6-13)18(24)21-9-15-3-1-2-4-17(15)20/h1-8,10,12H,9,11H2,(H,21,24)
• InChI Key: UOHANBFTQTXIMQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CNC(=O)C2=CC=C(C=C2)CN3C=C(C=N3)Cl)F

Description

4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a specific method and has been shown to have a mechanism of action that affects biochemical and physiological processes. In

Mechanism of Action

The mechanism of action for 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide involves the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in various cellular processes such as cell proliferation and apoptosis. Additionally, this compound has been shown to bind to specific receptors, which may have implications for drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound has an inhibitory effect on cell proliferation and induces cell death in certain cancer cell lines. Additionally, this compound has been shown to have anti-inflammatory effects in vitro. In vivo studies have shown that this compound has anti-tumor activity in mouse models of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide in lab experiments include its specificity and potency. This compound has been shown to have a high affinity for certain enzymes and receptors, which makes it a valuable tool for studying these targets. Additionally, this compound has been shown to have a low toxicity profile in vitro and in vivo. The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the study of 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide. One direction is to further explore its potential applications in drug discovery and development. This compound has shown promise as a potential cancer therapy, and further studies are needed to determine its efficacy in animal models and clinical trials. Another direction is to investigate its mechanism of action in more detail. This compound has been shown to inhibit certain enzymes and receptors, but the specific targets and pathways involved are not fully understood. Finally, future studies could focus on improving the solubility and bioavailability of this compound, which would make it a more valuable tool for scientific research.

Synthesis Methods

The synthesis of 4-[(4-chloro-1H-pyrazol-1-yl)methyl]-N-(2-fluorobenzyl)benzamide involves the reaction of 4-chloro-1H-pyrazole with N-(2-fluorobenzyl)benzamide in the presence of a catalyst. The resulting compound has been characterized by various spectroscopic techniques including NMR and mass spectrometry.

Scientific Research Applications

This compound has been studied for its potential applications in scientific research. It has been shown to have an inhibitory effect on certain enzymes and receptors, which makes it a promising candidate for drug discovery and development. Additionally, this compound has been studied for its potential use in cancer research, as it has been shown to have anti-tumor activity in vitro.